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Compound of Interest

Compound Name: Acid Violet 49

Cat. No.: B1666536 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acid Violet 49, also known as Acid Violet 6B, is a synthetic anionic dye belonging to the

triarylmethane class.[1] While primarily utilized in the textile and cosmetics industries, its

properties as an acid dye present potential applications in biological staining for microscopy

and histology.[2][3] Acid dyes, by their nature, are characterized by their affinity for basic tissue

components, such as proteins. This document provides detailed application notes and a

generalized protocol for the use of Acid Violet 49 in staining tissue sections, aimed at

researchers and scientists in drug development and related fields.

The staining mechanism of Acid Violet 49 is based on electrostatic interactions. In an acidic

solution, the dye carries a net negative charge due to its sulfonate groups. Tissue proteins, on

the other hand, become protonated at a low pH, exposing positively charged amino groups.

The negatively charged dye molecules then bind to these positively charged sites on proteins,

resulting in the staining of cytoplasmic and extracellular matrix components.

Physicochemical and Spectral Data
A summary of the key physicochemical and spectral properties of Acid Violet 49 is presented

below. This data is crucial for preparing staining solutions and for potential applications in

fluorescence microscopy.
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Property Value Reference

C.I. Name Acid Violet 49 [1]

CAS Number 1694-09-3 [4]

Molecular Formula C₃₉H₄₀N₃NaO₆S₂ [5]

Molecular Weight 733.87 g/mol [5]

Appearance Dark green to black powder

λmax (in 0.02M AcONH₄ sol.) 543.0 - 549.0 nm

Solubility Soluble in water and ethanol [1]

Proposed Experimental Protocol for Histological
Staining
The following is a generalized protocol for staining formalin-fixed, paraffin-embedded (FFPE)

tissue sections with Acid Violet 49. This protocol is based on established methods for other

acid dyes and should be optimized for specific tissues and experimental requirements.[6]

Reagents and Solutions
Acid Violet 49 Staining Solution (1% w/v):

Acid Violet 49: 1 g

Distilled Water: 100 mL

Glacial Acetic Acid: 1 mL (to acidify the solution and enhance staining)

1% Acetic Acid Solution (for differentiation):

Glacial Acetic Acid: 1 mL

Distilled Water: 99 mL

Xylene
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Ethanol (absolute, 95%, 70%)

Distilled Water

Mounting Medium

Staining Procedure
Deparaffinization and Rehydration:

Immerse slides in two changes of xylene for 5 minutes each.

Hydrate the sections through descending grades of alcohol:

Two changes of absolute ethanol for 3 minutes each.

95% ethanol for 2 minutes.

70% ethanol for 2 minutes.

Rinse in running tap water for 2 minutes.

Place in distilled water.

Staining:

Immerse slides in the 1% Acid Violet 49 staining solution for 5-10 minutes. The optimal

staining time may vary depending on the tissue type and desired intensity.

Rinsing and Differentiation:

Briefly rinse the slides in the 1% acetic acid solution to remove excess stain.

If the staining is too intense, differentiate by dipping the slides in 70% ethanol for a few

seconds. Monitor the color intensity microscopically.

Dehydration and Clearing:

Dehydrate the sections through ascending grades of alcohol:
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95% ethanol for 2 minutes.

Two changes of absolute ethanol for 3 minutes each.

Clear in two changes of xylene for 5 minutes each.

Mounting:

Apply a coverslip using a permanent mounting medium.

Expected Results
Cytoplasm, muscle, and collagen: Shades of violet.

Nuclei: Will remain largely unstained unless a nuclear counterstain (e.g., hematoxylin) is

used prior to Acid Violet 49 staining.
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Caption: Mechanism of Acid Violet 49 Staining.
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Caption: Histological Staining Workflow with Acid Violet 49.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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